1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[[7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C17H14F3N5O3/c18-17(19,20)11-3-4-25-14(6-11)23-24-15(25)8-22-16(26)21-7-10-1-2-12-13(5-10)28-9-27-12/h1-6H,7-9H2,(H2,21,22,26)
• InChI Key: MRIUEFFOUHUMSR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)NCC3=NN=C4N3C=CC(=C4)C(F)(F)F
• Molecular Formula: C17H14F3N5O3
• Molecular Weight: 393.32 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C17H14F3N5O3 and its molecular weight is 393.326. The purity is usually 95%.
BenchChem offers high-quality 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry and Heterocyclic Compounds

The compound features a mix of heterocyclic structures, which are of significant interest in synthetic chemistry for their diverse applications. Research in this area often focuses on the development of novel synthetic routes for heterocyclic compounds, which are crucial in drug development, materials science, and as intermediates in the synthesis of more complex molecules. The synthesis of derivatives of heterocyclic compounds, such as [1,2,4]triazolo[4,5-a]pyridines and triazolopyrimidines, has been explored for their potential biological activities and as components in functional materials (Zheng et al., 2014), (Saito et al., 2014).

Catalysis and Functional Materials

Compounds containing triazole and pyridine rings, similar to the one , are often explored for their catalytic properties and potential applications in creating functional materials. Research in this domain investigates how these compounds can act as ligands in catalytic systems or as components of materials with specific electronic, photophysical, or chemical properties. Studies have shown the utility of heteroaryl ethers and related compounds in catalysis and as intermediates in organic synthesis (Bardhan et al., 2009).

Luminescence and Sensing Applications

Heterocyclic compounds, especially those with fluorescent properties, are of interest for applications in sensing and as components of luminescent materials. The structural elements of the compound suggest potential for research into its photophysical properties and applications in detecting various analytes or in the development of optical materials (Xian et al., 2022).